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Compound of Interest

Compound Name: SYBR green | (chloride)

Cat. No.: B15135445

Introduction

SYBR Green | is a fluorescent dye widely utilized in molecular biology for the quantification of
double-stranded DNA (dsDNA).[1][2][3] This asymmetrical cyanine dye exhibits a significant
increase in fluorescence upon binding to dsDNA, making it a valuable tool for various
applications, most notably in real-time quantitative PCR (gPCR).[3][4][5] Its cost-effectiveness
and ease of use have contributed to its widespread adoption in research laboratories.[1]

Principle of DNA Quantification with SYBR Green |

The mechanism of SYBR Green | in DNA guantification is based on its ability to intercalate into
the minor groove of the DNA double helix.[4] In its unbound state, the dye exhibits minimal
fluorescence. However, upon binding to dsDNA, its fluorescence is greatly enhanced (up to
1000-fold).[6][7] This fluorescence intensity is directly proportional to the amount of dsDNA
present in the sample.[1][4][8]

During a gPCR experiment, as the DNA is amplified through successive cycles, the amount of
dsDNA increases. Consequently, more SYBR Green | molecules bind to the newly synthesized
DNA, leading to a proportional increase in the fluorescent signal.[9][10] This real-time
monitoring of fluorescence allows for the quantification of the initial amount of target DNA in the
sample.[8]

Advantages and Limitations

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15135445?utm_src=pdf-interest
https://synapse.patsnap.com/article/sybr-green-vs-taqman-probes-in-qpcr-whatE28099s-the-difference
https://en.wikipedia.org/wiki/SYBR_Green_I
https://www.bio-connect.nl/news/exploring-sybr-green-a-key-tool-in-molecular-biology/
https://www.bio-connect.nl/news/exploring-sybr-green-a-key-tool-in-molecular-biology/
https://www.integra-biosciences.com/global/en/blog/article/how-qpcr-works-sybrr-green-vs-taqmanr
https://www.biocompare.com/Editorial-Articles/119729-Optimizing-Your-SYBR-Green-Real-Time-PCR-Protocol/
https://synapse.patsnap.com/article/sybr-green-vs-taqman-probes-in-qpcr-whatE28099s-the-difference
https://www.integra-biosciences.com/global/en/blog/article/how-qpcr-works-sybrr-green-vs-taqmanr
https://www.gene-quantification.de/sybr-green-1.pdf
https://www.bio-rad.com/en-uk/feature/sybr-green-for-qpcr.html
https://synapse.patsnap.com/article/sybr-green-vs-taqman-probes-in-qpcr-whatE28099s-the-difference
https://www.integra-biosciences.com/global/en/blog/article/how-qpcr-works-sybrr-green-vs-taqmanr
https://synapse.patsnap.com/article/how-to-set-up-a-qpcr-reaction-using-sybr-green
https://www.thermofisher.com/us/en/home/life-science/pcr/real-time-pcr/real-time-pcr-learning-center/real-time-pcr-basics/taqman-vs-sybr-chemistry-real-time-pcr.html
https://www.biosyn.com/tew/taqman-vs-sybr-green-chemistries.aspx
https://synapse.patsnap.com/article/how-to-set-up-a-qpcr-reaction-using-sybr-green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Advantages:

o Cost-Effective: SYBR Green | is a more economical option compared to probe-based gPCR
methods like TagMan assays, as it does not require the synthesis of target-specific
fluorescent probes.[1][9]

» Simplicity and Flexibility: The assay setup is straightforward, and the same dye can be used
for the quantification of any dsDNA sequence, offering greater flexibility in experimental
design.[1]

e High Sensitivity: SYBR Green | is highly sensitive and can detect low quantities of dSDNA.[6]
Limitations:

¢ Non-Specific Binding: The primary drawback of SYBR Green | is its non-specific binding to
any dsDNA, including primer-dimers and non-specific amplification products.[1][9][10][11]
This can lead to an overestimation of the target DNA concentration.[1]

o Melt Curve Analysis Required: To ensure the specificity of the amplification, a melt curve
analysis must be performed after the gPCR run.[1][11] This additional step helps to
distinguish the specific product from non-specific products based on their melting
temperatures.

e Not Suitable for Multiplexing: Due to its non-specific nature, SYBR Green | is not suitable for
multiplex gPCR, where multiple targets are amplified in a single reaction.[9][11]

Mechanism of SYBR Green | Fluorescence
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Caption: Mechanism of SYBR Green | fluorescence upon binding to dsDNA.

Protocols: SYBR Green | DNA Quantification Assay
(qPCR)

This protocol provides a general guideline for performing a DNA quantification assay using
SYBR Green | in a real-time PCR instrument. Optimization of reaction conditions, particularly
primer concentrations and annealing temperature, is recommended for each new target.

Materials

» SYBR Green | gPCR Master Mix (2X) (containing DNA polymerase, dNTPs, MgCI2, and
SYBR Green | dye)

e Forward and Reverse Primers (10 pM each)
o Template DNA (purified)
» Nuclease-free water

o PCR-compatible plates or tubes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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